Cas no 383133-18-4 (4,6,7-trimethyl-1h-indole-2-carboxylic Acid)

• Product Name: 4,6,7-trimethyl-1h-indole-2-carboxylic Acid
• CAS No: 383133-18-4
• MF: C₁₂H₁₃NO₂
• MW: 203.237123250961
• CID: 1489332
• PubChem ID: 3334902
• Update Time: 2025-06-20

4,6,7-trimethyl-1h-indole-2-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 4,6,7-trimethyl-1h-indole-2-carboxylic Acid
• EN300-15118
• STK894139
• BBL021426
• AKOS005144189
• CS-0234972
• CDZKEBOPHBEZGX-UHFFFAOYSA-N
• Z119990518
• 383133-18-4
• 4,6,7-trimethyl-1H-indole-2-carboxylicAcid
• G47111
• SCHEMBL3591407
• MFCD02664504

• Inchi： 1S/C12H13NO2/c1-6-4-7(2)9-5-10(12(14)15)13-11(9)8(6)3/h4-5,13H,1-3H3,(H,14,15)
• InChI Key： CDZKEBOPHBEZGX-UHFFFAOYSA-N
• SMILES： OC(C1=CC2C(C)=CC(C)=C(C)C=2N1)=O

Computed Properties

• Exact Mass: 203.094628657g/mol
• Monoisotopic Mass: 203.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 53.1Ų

4,6,7-trimethyl-1h-indole-2-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives

Additional information on 4,6,7-trimethyl-1h-indole-2-carboxylic Acid

Introduction to 4,6,7-trimethyl-1H-indole-2-carboxylic Acid (CAS No. 383133-18-4)

4,6,7-trimethyl-1H-indole-2-carboxylic Acid, identified by the Chemical Abstracts Service Number (CAS No.) 383133-18-4, is a structurally intriguing heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the indole family, a class of molecules widely recognized for their diverse biological activities and pharmacological significance. The presence of multiple methyl substituents at the 4, 6, and 7 positions of the indole core imparts unique electronic and steric properties, making it a valuable scaffold for drug discovery and development.

The indole moiety is a cornerstone in medicinal chemistry due to its prevalence in numerous bioactive natural products and synthetic drugs. Compounds containing the indole core have been extensively studied for their roles in modulating various biological pathways, including those involved in neurotransmission, immune response, and cancer biology. Among these derivatives, 4,6,7-trimethyl-1H-indole-2-carboxylic Acid has emerged as a compound of interest owing to its potential pharmacological profile.

In recent years, there has been a surge in research focused on identifying novel indole derivatives with enhanced therapeutic efficacy and reduced side effects. The structural modifications introduced in 4,6,7-trimethyl-1H-indole-2-carboxylic Acid contribute to its unique chemical properties, which may be exploited for developing new therapeutic agents. For instance, the methyl groups at the 4, 6, and 7 positions can influence the compound's solubility, metabolic stability, and interaction with biological targets.

One of the most compelling aspects of 4,6,7-trimethyl-1H-indole-2-carboxylic Acid is its potential role as a precursor or intermediate in the synthesis of more complex pharmacophores. The carboxylic acid functionality at the 2-position provides a versatile handle for further chemical modifications, enabling the creation of derivatives with tailored biological activities. This flexibility has made it a attractive candidate for medicinal chemists seeking to explore new drug candidates.

Recent studies have begun to unravel the biological significance of 4,6,7-trimethyl-1H-indole-2-carboxylic Acid. Initial investigations suggest that this compound may exhibit inhibitory effects on certain enzymes and receptors implicated in diseases such as cancer and inflammation. For example, preliminary in vitro studies have indicated that derivatives of this compound may interfere with signaling pathways involved in cell proliferation and survival. These findings are particularly noteworthy given the growing interest in targeting these pathways for therapeutic intervention.

The synthesis of 4,6,7-trimethyl-1H-indole-2-carboxylic Acid represents another area of active research. The development of efficient synthetic routes is crucial for both academic research and industrial applications. Researchers have explored various methodologies to construct the indole core with the desired substituents. These synthetic strategies often involve multi-step processes that require careful optimization to ensure high yield and purity. Advances in synthetic chemistry have made it possible to produce this compound on scales suitable for further biological evaluation.

The pharmacokinetic properties of 4,6,7-trimethyl-1H-indole-2-carboxylic Acid are also under investigation. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for assessing its potential as a drug candidate. Preliminary data suggest that this compound may exhibit favorable pharmacokinetic characteristics due to its structural features. However, further studies are needed to fully characterize its ADME profile and identify any potential liabilities.

In conclusion,4,6,7-trimethyl-1H-indole-2-carboxylic Acid (CAS No.383133-18-4) represents a promising scaffold for drug discovery with significant potential in various therapeutic areas. Its unique structural features and preliminary biological activity make it an attractive candidate for further exploration. As research continues to uncover new insights into its pharmacological properties, this compound is likely to play an increasingly important role in the development of novel therapeutics.